Cas no 61109-43-1 (Benzene, 1-nitro-3-(2-propenylthio)-)
61109-43-1 structure
Product Name:Benzene, 1-nitro-3-(2-propenylthio)-
CAS No:61109-43-1
MF:C9H9NO2S
MW:195.238260984421
CID:491683
PubChem ID:71399289
Update Time:2025-04-19
Benzene, 1-nitro-3-(2-propenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-nitro-3-(2-propenylthio)-
- 1-nitro-3-prop-2-enylsulfanylbenzene
- DTXSID50820659
- 61109-43-1
- 1-Nitro-3-[(prop-2-en-1-yl)sulfanyl]benzene
-
- Inchi: 1S/C9H9NO2S/c1-2-6-13-9-5-3-4-8(7-9)10(11)12/h2-5,7H,1,6H2
- InChI Key: TWCNWVNIALAIQW-UHFFFAOYSA-N
- SMILES: S(CC=C)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 195.03547
- Monoisotopic Mass: 195.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 43.14
Benzene, 1-nitro-3-(2-propenylthio)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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